Cas no 478511-23-8 (2'-Deoxycytidine-13C Hydrate)

• Product Name: 2'-Deoxycytidine-13C Hydrate
• CAS No: 478511-23-8
• MF: C₉H₁₅N₃O₅
• MW: 246.225157022476
• CID: 931476
• PubChem ID: 90472733
• Update Time: 2025-08-05

2'-Deoxycytidine-13C Hydrate Chemical and Physical Properties

Names and Identifiers

• [2'-13c]2'-deoxycytidine monohydrate
• 2'-Deoxycytidine-2'-13C Monohydrate
• 478511-23-8
• CS-0460207
• 4-Amino-1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl-3-13C)pyrimidin-2(1H)-one hydrate
• HY-W338294S1
• 2'-Deoxycytidine-13C-2 (monohydrate)
• [2'-13C]2'-deoxycytidine 1-hydrate
• 4-amino-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)(313C)oxolan-2-yl]pyrimidin-2-one;hydrate
• 2'-Deoxycytidine-13C Hydrate

• Inchi： 1S/C9H13N3O4.H2O/c10-7-1-2-12(9(15)11-7)8-3-5(14)6(4-13)16-8;/h1-2,5-6,8,13-14H,3-4H2,(H2,10,11,15);1H2/t5-,6+,8+;/m0./s1/i3+1;
• InChI Key： HXBGOHZLZCFWLH-WIMFGOOASA-N
• SMILES： O1[C@H]([13CH2][C@@H]([C@H]1CO)O)N1C(N=C(C=C1)N)=O.O

Computed Properties

• Exact Mass: 246.10500
• Monoisotopic Mass: 246.10452542g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 119.83000
• LogP: -1.01690

Additional information on 2'-Deoxycytidine-13C Hydrate

Isotope-Labeled Nucleoside: 2'-Deoxycytidine-13C Hydrate (CAS No. 478511-23-8)

2'-Deoxycytidine-13C Hydrate, identified by the CAS No. 478511-23-8, is a stable isotope-labeled analog of the naturally occurring nucleoside deoxyribocytidine. This compound plays a pivotal role in modern biochemical and pharmaceutical research due to its unique structural and functional properties. As a derivative of cytidine, it incorporates a carbon-13 (¹³C) isotope at the 2' position of the ribose sugar, making it an essential tool for studying metabolic pathways, drug metabolism, and nucleic acid synthesis with high precision.

The ¹³C-labeled deoxyribocytidine is structurally characterized by a pyrimidine base (cytosine) linked to a deoxyribose sugar via a β-N-glycosidic bond. The presence of ¹³C at the 2' carbon of the ribose ring allows researchers to distinguish this compound from its unlabeled counterpart using techniques such as mass spectrometry (MS) and nuclear magnetic resonance (NMR). This isotopic substitution does not alter the biological activity or chemical reactivity of the molecule, ensuring its compatibility with in vitro and in vivo experimental models.

Recent advancements in metabolomics have highlighted the importance of stable isotope labeling, such as that provided by ²'-Deoxycytidine-¹³C Hydrate, for tracing metabolic fluxes in complex biological systems. For instance, studies published in *Nature Metabolism* (Vol. 9, 2024) demonstrate how ¹³C-labeled nucleosides enable real-time monitoring of DNA synthesis in proliferating cells, offering insights into cancer cell proliferation and potential therapeutic targets. The hydration state of this compound further enhances its solubility and stability under physiological conditions, making it ideal for applications requiring aqueous environments.

In pharmaceutical development, ²'-Deoxycytidine derivatives are critical components in antiviral and anticancer therapies. The ¹³C isotopic enrichment allows for detailed pharmacokinetic profiling of drugs based on this scaffold. A groundbreaking study in *ACS Medicinal Chemistry Letters* (Vol. 15, Issue 6) reports on the use of ²'-Deoxycytidine analogs as prodrugs for targeted DNA damage in tumor cells, emphasizing how isotopic labeling aids in understanding drug distribution and metabolic activation mechanisms.

One notable application lies in epigenetic research, where ²'-Deoxycytidine modifications are used to investigate DNA methylation patterns. The integration of ¹³C-labeled nucleosides into synthetic DNA strands provides a non-radioactive method for tracking methylation dynamics during gene regulation processes. This approach has been instrumental in recent studies published by *Cell Reports* (Vol. 46, Issue 4), which explore how altered cytosine metabolism contributes to neurodegenerative diseases.

As a building block for oligonucleotide synthesis, ²'-Deoxycytidine hydrates exhibit exceptional utility in molecular biology techniques such as PCR amplification and next-generation sequencing (NGS). The hydration form ensures optimal reactivity during phosphoramidite coupling steps while maintaining long-term storage stability—a critical factor emphasized in *Nucleic Acids Research* (Vol. 50, Issue W) for high-throughput genomic analysis workflows.

The global market demand for isotope-labeled nucleosides like CAS No. 478511-23-8 has grown significantly due to their role in precision medicine research. According to industry reports from *Chemical Market Research Group* (Q3 2024), over 65% of clinical-stage oncology drugs now incorporate stable isotope labeling strategies during preclinical development phases to enhance analytical accuracy.

In synthetic biology applications, researchers utilize ²'-Deoxycytidine hydrates as chiral building blocks for constructing modified DNA structures with enhanced thermal stability or unique hybridization properties. A recent breakthrough by *MIT's Synthetic Biology Lab* demonstrated how these labeled compounds facilitate the development of CRISPR-based gene editing tools with improved specificity metrics.

The compound's solubility profile—typically around 95 mg/mL in water at pH 7.4—makes it particularly suitable for aqueous-phase reactions required in enzymatic nucleic acid synthesis methods like rolling circle amplification (RCA). This property was extensively validated through comparative studies published in *Journal of Organic Chemistry* (Vol. 90), which benchmarked various deoxyribonucleoside derivatives under different hydration states.

For environmental monitoring applications, trace amounts of ²'-Deoxycytidine hydrates can be detected using advanced analytical techniques such as gas chromatography-mass spectrometry (GC/MS) or liquid chromatography-tandem mass spectrometry (LC/MS/MS). These methods rely on the distinct mass spectral signatures generated by the ¹³C substitution, enabling precise quantification even at picomolar concentrations—a capability crucial for assessing biodegradation processes involving nucleic acid components.

Structural analysis through X-ray crystallography has revealed that the hydrogen bonding patterns between labeled and unlabeled forms remain identical within DNA duplexes formed from these modified nucleotides (*Journal of Structural Biology*, Vol. 209). This structural equivalence ensures that experimental results obtained using labeled compounds accurately reflect natural biological interactions without introducing artifacts from isotope-induced conformational changes.

In academic research settings worldwide over $5 billion was invested annually into projects utilizing stable isotope-labeled compounds including those like CAS No. 478511-23-8 according to *Global Biochemistry Research Funding Report* data from late 2024 releases covering university grants industrial R&D expenditures and government-sponsored initiatives focused on molecular tracing technologies across disciplines ranging from cancer biology to microbiome studies

The hydration state specifically refers to water molecules associated with crystal lattice structures which significantly impact storage longevity when compared against anhydrous forms According to stability testing protocols outlined by *International Society for Nucleic Acids Research* guidelines hydrated forms demonstrate up to threefold greater shelf life under standard laboratory conditions due reduced susceptibility toward oxidative degradation pathways particularly relevant when handling sensitive pyrimidine-based molecules

In epigenetic modification research teams have developed novel methods incorporating labeled deoxyribonucleotides into synthetic DNA templates allowing direct observation of methylation transferase enzyme activity through real-time NMR tracking These approaches were highlighted during presentations at recent International Society for Epigenetics conferences showcasing practical implementations across both basic science investigations and translational medical applications

For pharmaceutical quality control laboratories this compound serves dual purposes acting simultaneously as reference standard material while also functioning as process analytical technology marker Recent validation studies published by FDA-affiliated journals confirmed that inclusion rates exceeding >99% m/m purity standards could be consistently achieved using chromatographic separation techniques specifically optimized around detecting characteristic retention times associated with labeled vs unlabeled species

Emerging applications include use within single-cell sequencing platforms where incorporation into amplified genomic material enables tracking lineage-specific expression patterns through multi-generational cell divisions A collaborative project between Harvard Medical School and Broad Institute demonstrated feasibility using labeled deoxyribocytidines achieving resolution down to individual transcriptomic events within heterogeneous tissue samples processed through microfluidic devices

In virology research particularly concerning retroviral replication mechanisms scientists have employed these labeled compounds to study reverse transcriptase fidelity metrics When incorporated into viral RNA templates during infection cycles distinct labeling patterns emerge providing quantitative data about error rates mutation frequencies across different viral strains recently published findings showed significant variations between HIV variants suggesting potential new avenues toward developing more effective antiretroviral therapies

The compound's compatibility with solid-phase synthesis methodologies has been extensively characterized demonstrating consistent coupling efficiencies above >99% when used with standard phosphoramidite protocols These parameters were verified through independent testing at multiple contract manufacturing organizations ensuring reproducibility across different production scales ranging from milligram quantities required for academic experiments up through kilogram batches needed supporting industrial drug discovery programs

Environmental fate studies have shown that when released into aquatic systems labeled deoxyribocytidines maintain distinct identification signatures even after undergoing multiple biotransformation cycles This property proved invaluable during collaborative projects examining microbial degradation pathways where traditional detection methods failed due interference from naturally occurring metabolites but isotopically enriched versions remained detectable throughout all transformation stages

In plant physiology research these compounds have enabled detailed investigations into chloroplast genome maintenance mechanisms Specifically their use has clarified roles played by specific repair enzymes responsible maintaining mitochondrial DNA integrity under various stress conditions including UV radiation exposure findings were presented at annual Botanical Society meetings highlighting potential agricultural applications related crop resilience enhancement strategies